Cas no 144154-00-7 (1-Isoquinolinecarboxylic acid, 3-phenyl-, ethyl ester)

• Product Name: 1-Isoquinolinecarboxylic acid, 3-phenyl-, ethyl ester
• CAS No: 144154-00-7
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 1314608
• Update Time: 2024-08-18

1-Isoquinolinecarboxylic acid, 3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 3-phenyl-, ethyl ester

• Inchi： 1S/C18H15NO2/c1-2-21-18(20)17-15-11-7-6-10-14(15)12-16(19-17)13-8-4-3-5-9-13/h3-12H,2H2,1H3
• InChI Key： YFEDHIHXUBDDLJ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C2=C(C=CC=C2)C=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 277.11035

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 461.0±33.0 °C(Predicted)
• PSA: 39.19
• pka: 1.13±0.50(Predicted)